Cas no 1807936-83-9 ((2S,4S)-1,2-Dimethylpiperidine-4-carboxylic acid)

• Product Name: (2S,4S)-1,2-Dimethylpiperidine-4-carboxylic acid
• CAS No: 1807936-83-9
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6140928
• PubChem ID: 86812403
• Update Time: 2025-06-14

(2S,4S)-1,2-Dimethylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026744201
• EN300-189197
• starbld0001518
• rel-(2S,4S)-1,2-Dimethylpiperidine-4-carboxylic acid
• 1807936-83-9
• (2S,4S)-1,2-Dimethylpiperidine-4-carboxylic acid
• 1808512-07-3

• Inchi： 1S/C8H15NO2/c1-6-5-7(8(10)11)3-4-9(6)2/h6-7H,3-5H2,1-2H3,(H,10,11)/t6-,7-/m0/s1
• InChI Key： KNRGPNUMYGQKOA-BQBZGAKWSA-N
• SMILES： OC([C@H]1CCN(C)[C@@H](C)C1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 40.5Ų

Additional information on (2S,4S)-1,2-Dimethylpiperidine-4-carboxylic acid

Comprehensive Overview of (2S,4S)-1,2-Dimethylpiperidine-4-carboxylic acid (CAS No. 1807936-83-9)

(2S,4S)-1,2-Dimethylpiperidine-4-carboxylic acid (CAS No. 1807936-83-9) is a chiral piperidine derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its stereospecific configuration, has garnered attention due to its unique structural properties and applications in drug discovery. The 2S,4S stereochemistry plays a critical role in its biological activity, making it a valuable intermediate for synthesizing enantiomerically pure compounds.

In recent years, the demand for chiral building blocks like (2S,4S)-1,2-Dimethylpiperidine-4-carboxylic acid has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. Researchers are particularly interested in its potential as a precursor for central nervous system (CNS) therapeutics, given the piperidine scaffold's prevalence in neuroactive compounds. Its carboxylic acid functionality further enhances its versatility, enabling derivatization for targeted drug design.

The compound's CAS No. 1807936-83-9 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Users often inquire about its synthetic routes, optical purity, and scalability, highlighting its importance in process chemistry. Additionally, its stability under various pH conditions and solubility profiles are key considerations for formulation scientists.

From an SEO perspective, trending queries related to this compound include "buy (2S,4S)-1,2-Dimethylpiperidine-4-carboxylic acid," "CAS 1807936-83-9 suppliers," and "chiral piperidine derivatives applications." These keywords align with the growing interest in custom synthesis and contract research organizations (CROs). The compound's role in peptide mimetics and enzyme inhibition studies also positions it as a hotspot for interdisciplinary research.

Quality control of (2S,4S)-1,2-Dimethylpiperidine-4-carboxylic acid involves rigorous HPLC and NMR validation to ensure enantiomeric excess (ee) compliance. Regulatory guidelines emphasize the need for GMP-grade intermediates in pharmaceutical manufacturing, further elevating its market value. As sustainability gains traction, greener synthesis methods for such fine chemicals are also being explored, addressing environmental, social, and governance (ESG) criteria.

In summary, (2S,4S)-1,2-Dimethylpiperidine-4-carboxylic acid (CAS No. 1807936-83-9) exemplifies the intersection of chiral technology and drug development. Its multifaceted applications, coupled with rising demand for high-purity intermediates, underscore its significance in modern chemistry. Future research may unlock novel utilities in bioconjugation and targeted delivery systems, solidifying its role as a cornerstone in synthetic and applied sciences.